Cas no 21913-99-5 (Butin)

Butin is a major bioactive flavonoid isolated from the heartwood of Dalbergia odorifera, which has strong antioxidant, antiplatelet, and anti-inflammatory activities. In rats, butin can significantly reduce myocardial infarction, improve cardiac function, and prevent diabetes induced cardiac oxidative damage

Butin structure

Product Name:Butin

CAS No:21913-99-5

Molecular Formula:C₁₅H₁₂O₅

Molecular Weight:272.25278

CID:1404939

Butin Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-7-hydroxy-
- Butin

Computed Properties

Exact Mass: 272.06846

Experimental Properties

PSA: 86.99

Butin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01NOMS-5mg	Butin	21913-99-5	98%	5mg	$313.00
Ambeed	A1234817-5mg	2-(3,4-Dihydroxyphenyl)-7-hydroxychroman-4-one	21913-99-5	98%	5mg	$210.0	2024-07-28
ChemScence	CS-0106898-5mg	Butin	21913-99-5	98.94%	5mg	$250.0	2022-04-27
eNovation Chemicals LLC	Y1249306-5mg	Butin	21913-99-5	98%	5mg	$570
MedChemExpress	HY-N6020B-5mg	Butin	21913-99-5	98.94%	5mg	￥2100	2024-04-19
TargetMol Chemicals	T10637-25 mg	Butin	21913-99-5	98%	25mg	￥ 7,617

Butin Synthesis

Synthetic Circuit 1

155048-06-9

21913-99-5

104236-79-5

94344-54-4

57601-14-6

34000-39-0

10493-09-1

487-52-5

Reaction Conditions

1.1 Reagents: Sodium ethanethiolate Solvents: Dimethylformamide ; 4 h, reflux
1.2 Reagents: Hydrochloric acid , Sodium chloride Solvents: Water

Reference

: The Heck coupling reaction using aryl vinyl ketones: Synthesis of flavonoids

Bianco, Armandodoriano; Cavarischia, Claudia; Guiso, Marcella, European Journal of Organic Chemistry, 2004, (13), 2894-2898

Butin Raw materials

(2E)-1-(2,4-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one

Butin Preparation Products

Butin Related Literature

1. Oligomeric proanthocyanidins: naturally occurring O-heterocycles

Daneel Ferreira,Desmond Slade Nat. Prod. Rep. 2002 19 517
2. Flavonoids and their glycosides, including anthocyanins

Nigel C. Veitch,Renée J. Grayer Nat. Prod. Rep. 2008 25 555
3. Flavonoids and their glycosides, including anthocyanins

Nigel C. Veitch,Renée J. Grayer Nat. Prod. Rep. 2011 28 1626
4. Inhibitory effect of phenolic extract from squirting cucumber (Ecballium elaterium (L.) A. Rich) seed oil on integrin-mediated cell adhesion, migration and angiogenesis

Imen Touihri-Barakati,Olfa Kallech-Ziri,Maram Morjen,Naziha Marrakchi,José Luis,Karim Hosni RSC Adv. 2022 12 31747
5. 326. Constitution of the glucoside butrin isolated from Butea Frondosa flowers. Part I

Jagraj B. Lal J. Chem. Soc. 1937 1562

21913-99-5 (Butin) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:21913-99-5)Butin

Purity:99%/99%/99%/99%

Quantity:5mg/10mg/25mg/100mg

Price($):189.0/351.0/675.0/1575.0